Cas no 256487-77-1 (1-tert-butyl 2-methyl (2R)-4-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2R)-4-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 256487-77-1
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• MDL: MFCD09954936
• CID: 239173
• PubChem ID: 10538181
• Update Time: 2025-08-05

1-tert-butyl 2-methyl (2R)-4-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-tert-Butyl 2-methyl 4-oxopyrrolidine-1,2-dicarboxylate
• (2R)-4-oxo-1,2-Pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) 2-methyl ester
• 1,2-Pyrrolidinedicarboxylicacid, 4-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R)-
• N-Boc-4-oxo-L-proline methyl ester
• (R)-N-Boc-2-methoxycarbonyl-4-pyrrolidone
• 1-tert-butyl 2-methyl (2R)-4-oxopyrrolidine-1,2-dicarboxylate
• 1-tert-butyl 2-methyl (R)-4-oxopyrrolidine-1,2-
• 4-oxopyrrolidine-1,2R-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• 4-oxopyrrolidine-N-1,2-(R)-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• Boc-4-oxo-D-proline methyl ester
• Boc-ketopyrrolidine methyl ester
• PS-J-119
• (2R)-4-oxo-1,2-Pyrrolidinedicarboxylic acid 1-(tert-butyl) 2-methyl ester
• N-BOC-4-OXO-D-PROLINE METHYL ESTER
• 1-O-tert-butyl 2-O-methyl (2R)-4-oxopyrrolidine-1,2-dicarboxylate
• SCHEMBL85062
• DS-18208
• DTXSID60441470
• (R)-2-Methyl 1-Boc-4-oxopyrrolidine-2-carboxylate
• AMY34129
• MFCD09954936
• (R)-1-tert-Butyl2-methyl4-oxopyrrolidine-1,2-dicarboxylate
• UPBHYYJZVWZCOZ-MRVPVSSYSA-N
• AKOS016015837
• CS-W005221
• 256487-77-1
• AKOS015898178
• EN300-344768
• DB-067436

• MDL： MFCD09954936
• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(15)12-6-7(13)5-8(12)9(14)16-4/h8H,5-6H2,1-4H3/t8-/m1/s1
• InChI Key： UPBHYYJZVWZCOZ-MRVPVSSYSA-N
• SMILES： O(C(N1CC(C[C@@H]1C(=O)OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.11100
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.209
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.488
• PSA: 72.91000
• LogP: 0.67580
• Vapor Pressure: No data available

1-tert-butyl 2-methyl (2R)-4-oxopyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)